Cas no 2138015-29-7 (7-tert-butyl-2-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-tert-butyl-2-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 2138015-29-7
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5812625
• PubChem ID: 165483146
• Update Time: 2025-11-02

7-tert-butyl-2-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• 7-tert-butyl-2-ethyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• EN300-1104771
• 2138015-29-7

• Inchi： 1S/C13H17N3O2/c1-5-10-14-11-7-8(13(2,3)4)6-9(12(17)18)16(11)15-10/h6-7H,5H2,1-4H3,(H,17,18)
• InChI Key： JQLJRFAQKYTFNB-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=NC(CC)=NN21)C(C)(C)C)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-tert-butyl-2-ethyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid

Comprehensive Overview of 7-tert-butyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2138015-29-7)

The compound 7-tert-butyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2138015-29-7) is a heterocyclic organic molecule featuring a unique triazolopyridine scaffold. This structure is increasingly recognized for its potential applications in medicinal chemistry, agrochemicals, and material science. The presence of both tert-butyl and ethyl substituents enhances its steric and electronic properties, making it a valuable intermediate for drug discovery and functional material design. Researchers are particularly interested in its role as a carboxylic acid derivative, which offers versatile reactivity for further derivatization.

In recent years, the demand for triazolopyridine derivatives has surged due to their broad biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1,2,4-triazolo[1,5-a]pyridine core is a privileged scaffold in pharmaceutical research, often explored for its ability to modulate enzyme activity and receptor binding. This compound's CAS No. 2138015-29-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-value applications. Its synthesis, stability, and reactivity are key topics in organic chemistry forums and patent literature.

From an industrial perspective, 7-tert-butyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is synthesized through multi-step reactions involving cyclization and functional group transformations. Optimizing its yield and purity is critical for scaling up production, a challenge addressed in recent process chemistry studies. The compound's carboxylic acid group allows for easy conjugation with amines or alcohols, enabling the creation of amides or esters for targeted applications. This flexibility aligns with the trend toward modular drug design and green chemistry principles.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2138015-29-7. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicity are under investigation, particularly as sustainability becomes a priority in chemical manufacturing. Researchers are exploring greener synthetic routes, such as catalytic methods or solvent-free conditions, to minimize waste and energy consumption.

In the context of AI-driven drug discovery, 7-tert-butyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid has been flagged as a promising candidate for virtual screening. Its molecular properties, such as logP and polar surface area, suggest favorable bioavailability, a hot topic in computational chemistry. Machine learning models are being trained to predict its interactions with biological targets, accelerating hit-to-lead optimization. This intersection of synthetic chemistry and artificial intelligence is reshaping how novel compounds are evaluated.

Another emerging application of this compound lies in advanced materials. Its rigid heterocyclic core can contribute to the development of organic semiconductors or luminescent materials. Researchers are studying its photophysical properties, including absorption and emission spectra, for potential use in OLEDs or sensors. The tert-butyl group's steric bulk may also influence crystal packing, a factor critical for material performance.

For those searching "synthesis of triazolopyridine carboxylic acids" or "CAS 2138015-29-7 applications", this compound exemplifies innovation in heterocyclic chemistry. Its patent landscape reveals proprietary methods for derivatization, highlighting commercial interest. As the scientific community prioritizes fragment-based drug design and green synthesis, 7-tert-butyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is poised to remain a focal point in interdisciplinary research.